Cas no 2413877-66-2 (2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride)
2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z4327158723
- 2413877-66-2
- 2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride
- 2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride
- EN300-7563278
-
- Inchi: 1S/C7H12N2O2.ClH/c1-9(2)5-6-11-7(10)3-4-8;/h3,5-6H2,1-2H3;1H
- InChI Key: GZEXOCFZEKKTHO-UHFFFAOYSA-N
- SMILES: Cl.O(C(CC#N)=O)CCN(C)C
Computed Properties
- Exact Mass: 192.0665554g/mol
- Monoisotopic Mass: 192.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3Ų
2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7563278-0.05g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 0.05g |
$205.0 | 2025-02-24 | |
| Enamine | EN300-7563278-0.1g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 0.1g |
$306.0 | 2025-02-24 | |
| Enamine | EN300-7563278-0.25g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 0.25g |
$438.0 | 2025-02-24 | |
| Enamine | EN300-7563278-0.5g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 0.5g |
$691.0 | 2025-02-24 | |
| Enamine | EN300-7563278-1.0g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 1.0g |
$884.0 | 2025-02-24 | |
| Enamine | EN300-7563278-2.5g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 2.5g |
$1735.0 | 2025-02-24 | |
| Enamine | EN300-7563278-5.0g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 5.0g |
$2566.0 | 2025-02-24 | |
| Enamine | EN300-7563278-10.0g |
2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride |
2413877-66-2 | 95.0% | 10.0g |
$3807.0 | 2025-02-24 | |
| 1PlusChem | 1P028CXN-50mg |
2-(dimethylamino)ethyl2-cyanoacetatehydrochloride |
2413877-66-2 | 95% | 50mg |
$306.00 | 2024-05-22 | |
| 1PlusChem | 1P028CXN-100mg |
2-(dimethylamino)ethyl2-cyanoacetatehydrochloride |
2413877-66-2 | 95% | 100mg |
$441.00 | 2024-05-22 |
2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride
2-(Dimethylamino)ethyl 2-cyanoacetate Hydrochloride: A Comprehensive Overview
2-(Dimethylamino)ethyl 2-cyanoacetate hydrochloride, also known by its CAS number CAS No. 2413877-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a dimethylamino group attached to an ethyl chain, which is further connected to a cyanoacetic acid moiety. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and bioavailability.
The synthesis of 2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral centers present in the molecule, which is crucial for its pharmacological activity. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.
In terms of applications, 2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride has shown promise in various therapeutic areas. One notable application is its role as a building block in the synthesis of bioactive molecules. The compound's structure lends itself well to further functionalization, allowing chemists to explore diverse substitution patterns that could lead to novel drug candidates. Recent studies have highlighted its potential in anti-cancer drug development, where it has been used as a precursor for compounds targeting specific oncogenic pathways.
The pharmacological properties of this compound are influenced by its ability to interact with biological systems. Preclinical studies have demonstrated that 2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride exhibits moderate bioavailability when administered orally, making it a viable candidate for systemic drug delivery. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens or diseases characterized by intracellular mechanisms.
The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that CAS No. 2413877-66-2 exhibits low acute toxicity when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on various organ systems. Regulatory agencies have emphasized the importance of thorough toxicokinetic studies to ensure the safe use of this compound in clinical settings.
In conclusion, 2-(dimethylamino)ethyl 2-cyanoacetate hydrochloride, with its CAS number CAS No. 2413877-66-2, represents a valuable tool in modern drug discovery and development. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease states.
2413877-66-2 (2-(Dimethylamino)ethyl 2-cyanoacetate;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)